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Compound of Interest

Compound Name:
Methyl 5-(trifluoromethyl)-1-

benzothiophene-2-carboxylate

Cat. No.: B128719 Get Quote

An In-Depth Technical Guide to Methyl 5-
(trifluoromethyl)-1-benzothiophene-2-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction: A Key Building Block in Modern
Chemistry
Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS No. 146137-92-0) is a

highly functionalized aromatic heterocyclic compound of significant interest in medicinal

chemistry and materials science.[1] Its structure, featuring a benzothiophene core, a

trifluoromethyl group, and a methyl ester, provides a unique combination of properties that

make it a valuable intermediate in the synthesis of complex molecules.[1][2]

The benzothiophene scaffold is a well-established pharmacophore present in a variety of

bioactive compounds, exhibiting a broad range of activities including anti-inflammatory,

antimicrobial, and anticancer effects.[3][4] The addition of a trifluoromethyl (-CF3) group is a

common strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity

to biological targets.[1][5] Consequently, this molecule serves as a critical starting material for

the development of novel pharmaceuticals and agrochemicals.[1][2] This guide provides a
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comprehensive overview of its material safety, physicochemical properties, a representative

synthetic protocol, and its applications, grounded in established scientific principles.

Chapter 1: Material Safety & Handling (MSDS Core)
While a specific, manufacturer-issued Material Safety Data Sheet (MSDS) is not publicly

indexed, a robust safety profile can be constructed from available data and established

principles for handling similar chemical entities. This compound is classified as an irritant.

1.1 Hazard Identification

GHS Classification:

Skin Irritation (Category 2), H315: Causes skin irritation.

Eye Irritation (Category 2), H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System,

H335: May cause respiratory irritation.

Signal Word: Warning

Pictogram:

GHS07: Exclamation Mark

1.2 First-Aid Measures

General Advice: In case of exposure, immediately consult a physician and show this safety

information.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6][7]

In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[6][7][8] If skin irritation persists,

consult a physician.
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In Case of Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a

poison center or doctor.[6][8]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6][7]

1.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][9] Use media appropriate for the surrounding fire.[7]

Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon

dioxide, carbon monoxide, sulfur oxides, and hydrogen fluoride.[7]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6][7][8]

1.4 Accidental Release Measures

Personal Precautions: Use personal protective equipment.[8][9] Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[8][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Cleaning Up: Sweep up the material carefully to avoid generating dust and

place it in a suitable, closed container for disposal.[10] Use a wet-brushing technique or a

HEPA-filtered vacuum for cleaning. Clean the affected area thoroughly with soap and water.

1.5 Handling and Storage

Safe Handling: Avoid contact with skin and eyes.[11] Avoid formation of dust and aerosols.[9]

Work in a well-ventilated area, preferably inside a chemical fume hood.[10][11]
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Storage Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep the container

tightly closed. The recommended storage temperature is between 0-8°C.[1] Store away from

incompatible materials such as strong oxidizing agents.

Chapter 2: Physicochemical & Spectroscopic Data
Quantitative data for Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate is

summarized below.

Property Value Source

CAS Number 146137-92-0 [1][2]

Molecular Formula C₁₁H₇F₃O₂S [1]

Molecular Weight 260.23 g/mol [1]

Appearance White to yellow solid [1]

Melting Point 123-124 °C

Boiling Point 312.4 ± 37.0 °C (Predicted)

Density 1.410 ± 0.06 g/cm³ (Predicted)

IUPAC Name
methyl 5-(trifluoromethyl)-1-

benzothiophene-2-carboxylate
[2]

SMILES
COC(=O)C1=CC2=C(S1)C=C

C(=C2)C(F)(F)F
[2]

InChI Key
JWHOGTDVUZFYNO-

UHFFFAOYSA-N
[2]

Chapter 3: Synthesis & Experimental Workflow
The most direct and common synthesis of Methyl 5-(trifluoromethyl)-1-benzothiophene-2-
carboxylate involves the esterification of its corresponding carboxylic acid precursor, 5-

(Trifluoromethyl)benzo[b]thiophene-2-carboxylic acid (CAS 244126-64-5).[12] This

transformation is a cornerstone of organic synthesis.
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Diagram: Synthesis Workflow
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Reactants Reaction Conditions

Process

Workup & Purification

5-(Trifluoromethyl)benzo[b]thiophene-
2-carboxylic acid

Esterification Reaction

Methanol (Solvent/Reagent) Acid Catalyst (e.g., H₂SO₄)

catalyzes

Reflux

drives

Aqueous Workup
(Neutralization, Extraction)

yields crude product

Recrystallization or
Column Chromatography

Methyl 5-(trifluoromethyl)-1-benzothiophene-
2-carboxylate

yields pure product
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Methyl 5-(trifluoromethyl)-1-
benzothiophene-2-carboxylate

Saponification (Hydrolysis)

5-(Trifluoromethyl)benzo[b]thiophene-
2-carboxylic acid

Amide Coupling

Bioactive Amide Derivatives
(e.g., Drug Candidates)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 5-(trifluoromethyl)-1-benzothiophene-2-
carboxylate material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b128719#methyl-5-trifluoromethyl-1-
benzothiophene-2-carboxylate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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